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Cat. No.: B146384 Get Quote

Abstract

2,5-Dinitrobenzoic acid (2,5-DNBA) is a significant chemical compound utilized across

various scientific disciplines. This technical guide provides a comprehensive review of its

chemical and physical properties, detailed experimental protocols for its synthesis, and an

exploration of its applications in research and development. Key areas of focus include its role

as a chemical intermediate, its reactivity, and its potential as a scaffold in drug discovery. This

document synthesizes quantitative data into structured tables and employs diagrams to

illustrate complex workflows and reaction pathways, serving as a vital resource for researchers,

scientists, and professionals in drug development.

Physicochemical Properties
2,5-Dinitrobenzoic acid is a solid, light yellow crystalline powder.[1] Its fundamental properties

are crucial for its application in various experimental settings.

Table 1: Chemical Identifiers for 2,5-Dinitrobenzoic Acid
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Identifier Value

IUPAC Name 2,5-dinitrobenzoic acid[2]

CAS Number 610-28-6[2][3][4]

Molecular Formula C₇H₄N₂O₆[1][2][3]

Molecular Weight 212.12 g/mol [1][2][4]

Canonical SMILES
C1=CC(=C(C=C1--INVALID-LINK--

[O-])C(=O)O)--INVALID-LINK--[O-][2]

InChI Key YKMDNKRCCODWMG-UHFFFAOYSA-N[2][4]

EC Number 210-216-9[2][4]

| MDL Number | MFCD00024256[1][4] |

Table 2: Physicochemical Properties of 2,5-Dinitrobenzoic Acid

Property Value

Melting Point 177–182 °C[1][4][5]

Boiling Point 419.6 ± 35.0 °C (Predicted)[1]

Density 1.688 ± 0.06 g/cm³ (Predicted)[1]

Appearance Light yellow crystalline powder[1]

Purity ≥95.0% (HPLC)[1][4]

| Storage | 2–8 °C[1] |

Spectroscopic data, including ¹H NMR, ¹³C NMR, UV-VIS, and IR spectra, are available for 2,5-
Dinitrobenzoic acid, confirming its structure.[2][6]

Synthesis and Experimental Protocols
The synthesis of 2,5-Dinitrobenzoic acid has been well-documented, with the most detailed

procedure involving a two-step process starting from 5-nitro-2-aminotoluene.[5] Alternative
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methods include the nitration of o-nitrobenzoic acid and the oxidation of 2,5-dinitrotoluene.[5]

Step A: Synthesis of Intermediate

Step B: Oxidation to Final Product

5-Nitro-2-aminotoluene 2-Nitroso-5-nitrotoluene

  Caro's Acid
  (H₂SO₄ + K₂S₂O₈)

  40°C 2,5-Dinitrobenzoic Acid

  K₂Cr₂O₇

  H₂SO₄

  50-65°C

2,5-Dinitrobenzoic Acid

2-Hydroxy-5-nitrobenzoic Acid

  Strong Alkali (NaOH)
  Heat

5-Hydroxy-2-nitrobenzoic Acid

  Strong Alkali (NaOH)
  Heat
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/41920
http://orgsyn.org/demo.aspx?prep=CV3P0334
https://www.guidechem.com/encyclopedia/2-5-dinitrobenzoic-acid-dic5677.html
https://www.benchchem.com/product/b146384#literature-review-on-2-5-dinitrobenzoic-acid-research
https://www.benchchem.com/product/b146384#literature-review-on-2-5-dinitrobenzoic-acid-research
https://www.benchchem.com/product/b146384#literature-review-on-2-5-dinitrobenzoic-acid-research
https://www.benchchem.com/product/b146384#literature-review-on-2-5-dinitrobenzoic-acid-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146384?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

